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Compound of Interest

Compound Name: C.l. Pigment Violet 32

Cat. No.: B076289

C.l. Pigment Violet 32: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Pigment Violet 32 is a synthetic organic pigment characterized by its vibrant reddish-
purple hue.[1][2] Belonging to the monoazo class of compounds, it is also identified by the
Colour Index number 12517.[1][3] This pigment sees extensive application in coloring various
materials, including paints, printing inks, and plastics such as PVC and polyolefins.[1][2][4] Its
utility stems from its notable fastness properties and strong coloration. This technical guide
provides an in-depth overview of the chemical structure, properties, and synthesis of C.I.
Pigment Violet 32.

Chemical Structure and Identification

C.l. Pigment Violet 32 is a complex organic molecule featuring a benzimidazolone moiety
coupled to a naphthol AS derivative through an azo linkage.[3][5] This specific chemical
arrangement is responsible for its characteristic color and stability.

Table 1: Chemical Identification of C.l. Pigment Violet 32
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Identifier Value

C.l. Name Pigment Violet 32
C.l. Number 12517[3][4][6]

CAS Number 12225-08-0[1][5][71[8]

2-Naphthalenecarboxamide, N-(2,3-dihydro-2-
0xo-1H-benzimidazol-5-yl)-4-((2,5-dimethoxy-4-

IUPAC Name
((methylamino)sulfonyl)phenyl)azo)-3-hydroxy-
[5]

Molecular Formula C27H24NeO7S[1][5][8][9]

Molecular Weight 576.58 g/mol [1][5]

Chemical Class Monoazo[1][3]

Physicochemical and Fastnhess Properties

The performance of C.I. Pigment Violet 32 in its various applications is dictated by its physical
and chemical properties, particularly its resistance to heat, light, and various chemical agents.

Table 2: Physicochemical and Fastness Properties of C.l. Pigment Violet 32
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Property Value

Appearance Red-light purple powder[1][10]
Heat Resistance 200 - 250 °C[1][2][10]

Light Fastness 7-8 (on a scale of 1-8)[2][10]
Water Fastness 5 (on a scale of 1-5)[10]

Acid Fastness 5 (on a scale of 1-5)[10]

Alkali Fastness 5 (on a scale of 1-5)[10]
Linseed Oil Fastness 4 (on a scale of 1-5)[10]

Oil Absorption 40-97 g/100g [2][10]

pH Value 6[10]

Synthesis Methodology

The manufacturing of C.l. Pigment Violet 32 is a two-step process involving diazotization
followed by an azo coupling reaction.[1][2]

Experimental Protocol

Step 1: Diazotization of the Amine Component

» Preparation of the Diazo Component: 2,5-Dimethoxy-4-amino-N-methylbenzenesulfonamide
is dispersed in an acidic aqueous medium, typically using hydrochloric acid, and cooled to O-
5°Cin an ice bath.

» Diazotization: A stoichiometric amount of a cold aqueous solution of sodium nitrite is added
dropwise to the suspension while maintaining the temperature below 5 °C. The reaction
mixture is stirred for a period to ensure complete formation of the diazonium salt. The
completion of the reaction can be monitored by testing for the absence of the starting amine
and the presence of excess nitrous acid.

Step 2: Azo Coupling
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Preparation of the Coupling Component: In a separate vessel, 3-Hydroxy-N-(2-0x0-5-
benzimidazolinyl)-2-naphthamide is dissolved in an alkaline aqueous solution, such as
sodium hydroxide, to form the corresponding phenolate salt. The solution is then cooled to 5-
10 °C.

Coupling Reaction: The freshly prepared diazonium salt solution from Step 1 is slowly added
to the cooled solution of the coupling component. The pH of the reaction mixture is carefully
controlled and maintained in the alkaline range to facilitate the electrophilic aromatic
substitution reaction.

Pigment Formation: Upon mixing, the C.l. Pigment Violet 32 precipitates from the solution
as a colored solid. The reaction is allowed to proceed to completion with continued stirring.

Isolation and Purification: The precipitated pigment is isolated by filtration, washed
extensively with water to remove residual salts and unreacted starting materials, and then
dried. Further purification steps, such as solvent washing, may be employed to achieve the
desired purity and particle size distribution for specific applications.

Synthesis Workflow Diagram
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Synthesis Workflow of C.I. Pigment Violet 32

Step 1: Diazotization Step 2: Azo Coupling

2,5-Dimethoxy-4-amino-N-methylbenzenesulfonamide HCI, H20, 0-5°C NaNO:2 (aq) 3-Hydroxy-N-(2-ox0-5-benzimidazolinyl)-2-naphthamide NaOH (aq), 5-10 °C
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Caption: Synthesis of C.l. Pigment Violet 32.
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Applications

The primary use of C.l. Pigment Violet 32 is as a colorant.[7] Its stability and vibrant color
make it suitable for a range of applications:

e Paints and Coatings: Used in various paint systems for automotive, industrial, and decorative
coatings.[1][5]

¢ Printing Inks: Employed in the formulation of high-quality printing inks for packaging and
publications.[1][10]

o Plastics: Incorporated into plastics like PVC and polyolefins to impart a durable violet color.

[1][]

Safety and Handling

As with all chemical products, C.I. Pigment Violet 32 should be handled in accordance with

good laboratory and industrial hygiene practices. For detailed safety information, refer to the

manufacturer's Safety Data Sheet (SDS). This product is intended for research and industrial
use only and is not for human or veterinary use.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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